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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248 Get Quote

Essential Safety and Handling Guide for 2-
Amino-6-methoxybenzonitrile
This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Amino-6-methoxybenzonitrile, tailored for researchers, scientists, and

professionals in drug development. Adherence to these protocols is vital for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Summary: 2-Amino-6-methoxybenzonitrile is harmful if swallowed, in contact with

skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1] Therefore, appropriate personal protective equipment and handling procedures are

mandatory.

Personal Protective Equipment (PPE)
Engineering controls such as adequate ventilation, eyewash stations, and safety showers

should be readily available.[2] The following PPE is required when handling 2-Amino-6-
methoxybenzonitrile:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

absorption.[1][2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[2]

To protect against dust

particles and splashes.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[2]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

[1][2][3]

To prevent skin exposure and

contamination of personal

clothing.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or when dust

is generated.[1][2]

To prevent inhalation of the

powdered compound, which

can cause respiratory irritation.

[1]

Note: Specific breakthrough times for various glove materials with 2-Amino-6-
methoxybenzonitrile are not readily available. It is recommended to change gloves frequently

and immediately if they become contaminated.[4]

Operational and Disposal Plans
Handling Procedures:

Always handle 2-Amino-6-methoxybenzonitrile in a well-ventilated area or a chemical

fume hood to minimize inhalation exposure.[2][3][5]

Avoid generating dust.[1][2][6]

Do not get the substance in eyes, on skin, or on clothing.[1][2]
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Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke when using this product.[1][6]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep containers tightly closed to prevent contamination and moisture absorption.[2][3]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.[1][3] This

substance should not be released into the environment.[1][2]

The recommended method of disposal is to dissolve the material in a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Contaminated materials and empty containers should be treated as hazardous waste and

disposed of by a licensed professional waste disposal service.[7][8]

Experimental Workflow
The following diagram outlines the standard operating procedure for safely handling 2-Amino-
6-methoxybenzonitrile from preparation to disposal.
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Caption: Workflow for handling 2-Amino-6-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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